Cas no 1489090-01-8 (1-cycloheptylpropan-1-amine)

• Product Name: 1-cycloheptylpropan-1-amine
• CAS No: 1489090-01-8
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6543294
• PubChem ID: 65399706
• Update Time: 2025-05-21

1-cycloheptylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptylpropan-1-amine
• Cycloheptanemethanamine, α-ethyl-

• Inchi： 1S/C10H21N/c1-2-10(11)9-7-5-3-4-6-8-9/h9-10H,2-8,11H2,1H3
• InChI Key： GOUFTKJJGRYTAB-UHFFFAOYSA-N
• SMILES： C1(C(CC)N)CCCCCC1

Experimental Properties

• Density: 0.862±0.06 g/cm3(Predicted)
• Boiling Point: 210.5±8.0 °C(Predicted)
• pka: 10.76±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-cycloheptylpropan-1-amine

1-Cycloheptylpropan-1-amine (CAS No. 1489090-01-8): A Comprehensive Overview

1-Cycloheptylpropan-1-amine (CAS No. 1489090-01-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This amine derivative, characterized by its unique cycloheptyl and propylamine structure, serves as a versatile intermediate in synthetic chemistry. With the growing demand for novel chemical entities in drug discovery, 1-cycloheptylpropan-1-amine hydrochloride and related analogs are increasingly explored for their potential applications.

The molecular formula of 1-cycloheptylpropan-1-amine is C10H21N, with a molecular weight of 155.28 g/mol. Its structure features a seven-membered cycloheptyl ring attached to a propylamine chain, which contributes to its distinct physicochemical properties. Researchers have noted that the cycloheptyl amine derivative exhibits moderate lipophilicity, making it suitable for applications requiring balanced solubility profiles. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds.

In pharmaceutical applications, 1-cycloheptylpropan-1-amine serves as a key building block for neuromodulators and enzyme inhibitors. Its structural flexibility allows for modifications that enhance binding affinity to specific biological targets. For instance, derivatives of this compound have shown promise in preliminary studies for neurodegenerative disease research, aligning with current trends in addressing Alzheimer's and Parkinson's diseases. The compound's stability under physiological conditions further boosts its appeal for medicinal chemistry applications.

The agrochemical industry also benefits from 1-cycloheptylpropan-1-amine, where it functions as an intermediate in the synthesis of crop protection agents. As sustainable agriculture gains momentum, researchers are investigating eco-friendly alternatives to traditional pesticides. The cycloheptyl moiety in this amine derivative offers unique steric properties that can enhance the efficacy of next-generation plant growth regulators and pest control formulations.

From a commercial perspective, the global market for specialty amines like 1-cycloheptylpropan-1-amine is projected to grow steadily, driven by increasing R&D investments in life sciences and material engineering. Manufacturers are focusing on scalable synthesis methods to meet the rising demand while maintaining high purity standards. Analytical techniques such as GC-MS, HPLC, and NMR are routinely employed to verify the quality of CAS 1489090-01-8 batches, ensuring consistency for end-users.

Recent advancements in green chemistry have influenced the production processes of 1-cycloheptylpropan-1-amine. Catalytic hydrogenation and other sustainable methods are being optimized to reduce environmental impact. This aligns with the broader industry shift toward eco-conscious synthesis, a topic frequently searched by professionals in chemical forums and academic circles.

Safety profiles of 1-cycloheptylpropan-1-amine are well-documented, with standard laboratory precautions recommended for handling. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are advised during manipulation. The compound's stability data and storage recommendations (typically under inert atmosphere at controlled temperatures) are crucial considerations for industrial users.

Future research directions for 1-cycloheptylpropan-1-amine may explore its potential in advanced material science, particularly in polymer modification and surface functionalization. The amine group's reactivity offers opportunities for creating novel smart materials with tailored properties. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced bioactivity, reflecting the growing integration of AI in chemical discovery.

For researchers seeking CAS 1489090-01-8 suppliers, it's essential to verify certificates of analysis and regulatory compliance. The compound is typically available in laboratory-scale quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Technical datasheets should be consulted for specific information on solubility, melting point, and other critical parameters relevant to application needs.

The scientific literature contains numerous references to 1-cycloheptylpropan-1-amine applications, particularly in patent filings for pharmaceutical compositions. Intellectual property landscapes suggest ongoing innovation around this chemical scaffold, with recent patents focusing on its incorporation into therapeutic formulations for metabolic disorders. This aligns with current healthcare trends targeting chronic diseases through novel molecular approaches.

Analytical characterization of 1-cycloheptylpropan-1-amine reveals distinctive spectral signatures that facilitate quality control. Infrared spectroscopy typically shows strong N-H stretching vibrations around 3300 cm⁻¹, while proton NMR displays characteristic peaks for the cycloheptyl protons between 1.2-1.8 ppm. These analytical markers are valuable for researchers verifying compound identity and purity.

In summary, 1-cycloheptylpropan-1-amine (CAS No. 1489090-01-8) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features and synthetic versatility continue to inspire innovation in drug development, agricultural science, and advanced materials. As research progresses, this compound is poised to contribute significantly to solutions addressing contemporary challenges in healthcare and sustainable technology.